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Compound of Interest

Compound Name: 2,4,5-Trifluorocinnamic acid

CAS No.: 247170-17-8

Cat. No.: B1310195

Get Quote

2,4,5-Trifluorocinnamic acid is a halogenated derivative of cinnamic acid. Its core structure

consists of a phenyl ring, a propenoic acid side chain, and three fluorine substituents on the

aromatic ring. The presence of these highly electronegative fluorine atoms and the acidic

carboxylic acid group dictates its physical and chemical behavior.

Molecular Identifiers and Properties
A summary of the key identifiers and fundamental properties for 2,4,5-Trifluorocinnamic acid
is presented below.
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Property Value Source

IUPAC Name

(E)-3-(2,4,5-

trifluorophenyl)prop-2-enoic

acid

N/A

CAS Number 247170-17-8 [2]

Molecular Formula C₉H₅F₃O₂ [2]

Molecular Weight 202.13 g/mol [2]

Canonical SMILES
C1=C(C(=C(C=C1F)F)C=CC(=

O)O)F
N/A

Appearance
Expected to be an off-white to

white crystalline solid
Inferred

Chemical Structure
The structure of 2,4,5-Trifluorocinnamic acid features a trans (E) configuration at the alkene

double bond, which is the thermodynamically more stable isomer. The trifluoro-substituted

phenyl ring is electron-deficient, which influences the acidity of the carboxylic acid and the

reactivity of the entire molecule.

Caption: Chemical structure of 2,4,5-Trifluorocinnamic acid.

Section 2: Synthesis of 2,4,5-Trifluorocinnamic Acid
While dedicated literature for the synthesis of 2,4,5-Trifluorocinnamic acid is sparse, its

structure lends itself to classic named reactions used for creating α,β-unsaturated carboxylic

acids. The logical starting material is 2,4,5-trifluorobenzaldehyde. Below are two field-proven,

reliable methodologies.

Method A: The Perkin Reaction
The Perkin reaction is a robust method for synthesizing cinnamic acids via the condensation of

an aromatic aldehyde with an acid anhydride, using an alkali salt of the acid as a weak base.[3]

[4] This reaction typically requires high temperatures to proceed effectively.[5]
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Reaction Scheme:

2,4,5-Trifluorobenzaldehyde + Acetic Anhydride --(NaOAc, Δ)--> 2,4,5-Trifluorocinnamic Acid

Causality of Experimental Choices:

Reactants: 2,4,5-trifluorobenzaldehyde is the aromatic aldehyde, and acetic anhydride

serves as both the source of the enolate and the solvent.

Base Catalyst: Anhydrous sodium acetate (NaOAc) is a standard weak base for this

reaction. It deprotonates the acetic anhydride to form the reactive carbanion (enolate)

needed to attack the aldehyde.[5]

Temperature: The reaction is typically heated to >150 °C to drive the condensation and

subsequent elimination steps.

2,4,5-Trifluorobenzaldehyde
+ Acetic Anhydride

Sodium Acetate (NaOAc)
Heat (160-180 °C)

1. Mix Perkin Condensation2. React Aqueous Workup
(HCl addition)

3. Quench & Hydrolyze Recrystallization
(e.g., Ethanol/Water)

4. Isolate & Purify 2,4,5-Trifluorocinnamic Acid

Click to download full resolution via product page

Caption: Workflow for the Perkin reaction synthesis.

Method B: The Wittig Reaction
The Wittig reaction offers a highly versatile and often stereoselective route to alkenes.[6] For

the synthesis of cinnamic acid derivatives, a stabilized phosphorus ylide is reacted with an

aromatic aldehyde.[7] This is often followed by a one-pot hydrolysis step to yield the final

carboxylic acid.[8]

Reaction Scheme:

2,4,5-Trifluorobenzaldehyde + (Triphenylphosphoranylidene)acetic acid ethyl ester --(Toluene,

reflux)--> Ethyl 2,4,5-trifluorocinnamate --(NaOH/H₂O, then H⁺)--> 2,4,5-Trifluorocinnamic
Acid

Causality of Experimental Choices:
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Ylide: A stabilized ylide, such as (carboethoxymethylene)triphenylphosphorane, is used. Its

stability makes it easier to handle and typically results in high selectivity for the (E)-alkene

isomer.[9]

Solvent: A non-polar aprotic solvent like toluene is suitable for the olefination step.

Hydrolysis: The resulting cinnamate ester is readily hydrolyzed to the carboxylic acid using a

strong base like NaOH, followed by acidification.

2,4,5-Trifluorobenzaldehyde
+ Stabilized Ylide

Wittig Olefination
(Toluene, Reflux)

1. React Ethyl 2,4,5-Trifluorocinnamate2. Form Ester Saponification
(NaOH, EtOH/H₂O)

3. Hydrolyze Acidification
(HCl)

4. Protonate 2,4,5-Trifluorocinnamic Acid

Click to download full resolution via product page

Caption: Workflow for the Wittig reaction synthesis.

Section 3: Spectroscopic Characterization
Confirming the identity and purity of a synthesized compound is paramount. The following

section details the predicted spectroscopic data for 2,4,5-Trifluorocinnamic acid, providing a

reliable reference for analytical characterization.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 11 Tech Support

https://pubs.acs.org/doi/10.1021/ed081p1355
https://www.benchchem.com/product/b1310195/docs?utm_src=pdf-body-img#section-1-physicochemical-and-structural-properties
https://www.benchchem.com/product/b1310195/docs?utm_src=pdf-body#section-1-physicochemical-and-structural-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1310195?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technique Predicted Signals and Characteristics

¹H NMR

Vinylic Protons: Two doublets between 6.5-8.0

ppm. The proton α to the carbonyl will be

downfield (~7.7-7.9 ppm) and the proton β to the

carbonyl will be upfield (~6.5-6.7 ppm). They will

show a large trans coupling constant (J ≈ 16

Hz). Aromatic Protons: Two complex multiplets

between 7.0-7.8 ppm, exhibiting both H-H and

H-F coupling. Carboxylic Proton: A very broad

singlet >12 ppm.

¹³C NMR

Carbonyl (C=O): ~168-172 ppm. Alkene (C=C):

~118-145 ppm. The carbon attached to the

phenyl ring will show coupling to fluorine.

Aromatic (C-F): Three signals between ~140-

165 ppm, appearing as doublets or doublet of

doublets due to large one-bond and two-bond

C-F couplings. Aromatic (C-H/C-C): Three

signals in the aromatic region, also showing

smaller C-F couplings.

¹⁹F NMR

Three distinct signals are expected in the typical

range for aryl fluorides (-110 to -150 ppm

relative to CFCl₃). Each signal will appear as a

doublet of doublets due to coupling with the

other two fluorine atoms.

FT-IR (cm⁻¹)

O-H stretch (acid): Very broad band from 2500-

3300 cm⁻¹.[10] C=O stretch (carbonyl): Strong,

sharp band around 1680-1710 cm⁻¹.[11] C=C

stretch (alkene): Medium band around 1625-

1640 cm⁻¹.[10][11] C-F stretch: Strong, sharp

bands in the fingerprint region, typically 1100-

1300 cm⁻¹.
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Mass Spec.

Molecular Ion (M⁺): A clear peak at m/z =

202.13. Key Fragments: Loss of -OH (m/z =

185), loss of -COOH (m/z = 157), and fragments

corresponding to the trifluorophenyl group.

Section 4: Chemical Reactivity and Potential
Applications
Reactivity Profile
The reactivity of 2,4,5-Trifluorocinnamic acid is governed by its three primary functional

regions:

Carboxylic Acid: This group undergoes standard reactions such as esterification (with

alcohols under acidic catalysis), conversion to acid chlorides (with SOCl₂ or (COCl)₂), and

amidation (via an activated intermediate or coupling agent).

Alkene Double Bond: The double bond can be hydrogenated to yield 2,4,5-

Trifluorohydrocinnamic acid, or it can undergo electrophilic additions, although the electron-

withdrawing nature of the aromatic ring may deactivate it compared to styrene.

Trifluorophenyl Ring: The high degree of fluorination makes the aromatic ring strongly

electron-deficient. This deactivates it towards electrophilic aromatic substitution but

potentially activates it for nucleophilic aromatic substitution (SₙAr), particularly at the carbon

para to the activating acrylic acid group (C-4), should a suitable leaving group be present or

under harsh conditions.

Applications in Drug Development
Cinnamic acid derivatives are precursors to a vast array of pharmacologically active

compounds, including those with antimicrobial, anti-inflammatory, and antitumor properties.[12]

[13][14] The introduction of the 2,4,5-trifluoro substitution pattern is a strategic design choice for

several reasons:

Metabolic Stability: The C-F bond is significantly stronger than the C-H bond, making the

aromatic ring resistant to oxidative metabolism by cytochrome P450 enzymes, which can
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increase the compound's in vivo half-life.

Modulation of pKa: The electron-withdrawing fluorine atoms increase the acidity of the

carboxylic acid, which can affect its solubility, membrane permeability, and interaction with

biological targets.

Enhanced Binding Interactions: Fluorine can participate in favorable orthogonal multipolar

interactions (e.g., with carbonyl groups in protein backbones) and can displace water

molecules from binding pockets, potentially increasing ligand affinity.

Therefore, 2,4,5-Trifluorocinnamic acid is a valuable building block for creating novel

therapeutic agents where enhanced metabolic stability and modulated electronic properties are

desired.

Section 5: Safety and Handling
As with any laboratory chemical, proper safety protocols must be followed when handling 2,4,5-
Trifluorocinnamic acid. While a specific Material Safety Data Sheet (MSDS) is not widely

available, data from structurally similar compounds provides a strong basis for safe handling

procedures.

Hazard Classification: Based on analogs like 3-(Trifluoromethyl)-Cinnamic Acid, this

compound should be treated as an irritant. It is expected to cause skin, eye, and respiratory

tract irritation.[15]

Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-

resistant gloves, safety glasses or goggles, and a lab coat.[16] Work in a well-ventilated area

or a chemical fume hood.

First Aid Measures:

Eyes: Immediately flush with plenty of water for at least 15 minutes. Seek medical

attention.[15]

Skin: Wash off with soap and plenty of water. Remove contaminated clothing.[15]
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Inhalation: Move to fresh air. If breathing is difficult, give oxygen. Seek medical attention.

[15]

Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical

attention.[15]

Disposal: Dispose of waste material in accordance with local, state, and federal regulations.

It should be treated as hazardous chemical waste.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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